Ethyl 7-(4-ethoxyphenyl)-7-oxoheptanoate

• IUPAC Name: ethyl 7-(4-ethoxyphenyl)-7-oxoheptanoate
• InChI: InChI=1S/C17H24O4/c1-3-20-15-12-10-14(11-13-15)16(18)8-6-5-7-9-17(19)21-4-2/h10-13H,3-9H2,1-2H3
• InChI Key: VFBJISMEWYEETQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CCCCCC(=O)OCC
• Molecular Formula: C17H24O4
• DSSTOX Substance ID: DTXSID90645782
• Molecular Weight: 292.4 g/mol
• CAS RN: 898757-54-5

Description

Ethyl 7-(4-ethoxyphenyl)-7-oxoheptanoate (also known as ethyl 7-oxoheptanoate) is a naturally occurring substance found in a variety of plants, including citrus fruits and tomatoes. It has been studied extensively in recent years due to its potential biomedical applications. Ethyl 7-oxoheptanoate has been found to possess anti-inflammatory, anti-oxidant, anti-cancer, anti-diabetic, and anti-microbial properties. In addition, it has been shown to have beneficial effects on cardiovascular health, cognitive performance, and skin health. This review will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for ethyl 7-oxoheptanoate.

Scientific Research Applications

Synthesis and Chemical Reactions

• New Synthesis Approaches

  Ethyl 7-(4-ethoxyphenyl)-7-oxoheptanoate has been used in the synthesis of complex chemical structures. For instance, Takeda, Amano, and Tsuboi (1977) developed a method using ethyl 2-acetoxy-3-oxoheptanoate to synthesize 4-methoxy-6-valeryl-5,6-dihydro-2-pyrone, an intermediate leading to pestalotin (Takeda, Amano, & Tsuboi, 1977).

• Chemical Structure and Bonding

  Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a related compound, demonstrates unique N⋯π and O⋯π interactions in its crystal packing, as identified by Zhang, Wu, and Zhang (2011) (Zhang, Wu, & Zhang, 2011).

• Medicinal Chemistry Synthesis

  The compound has been used in synthesizing derivatives with potential antiproliferative activities. Nurieva et al. (2015) describe the synthesis of 2-adamantyl 7-[(2-{[(2E)-3-(3-hydroxy-4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino}ethyl)amino]-7-oxoheptanoate, exhibiting moderate cytotoxicity against human epithelial lung carcinoma cells (Nurieva et al., 2015).

Catalytic Reactions and Intermediates

• Intermediate in Synthesis Processes

  Ethyl 7-chloro-2-oxoheptylate, a similar compound, is an intermediate in synthesizing cilastatin, as illustrated by Chen Xin-zhi (2006) (Chen Xin-zhi, 2006).

• Photochemical Reactions

  Tokuda, Watanabe, and Itoh (1978) explored the photochemical reactions of ethyl 2-oxo-1-cyclohexanecarboxylate to produce various ω-substituted esters, demonstrating the versatility of related compounds in photochemical processes (Tokuda, Watanabe, & Itoh, 1978).

Biological Activity and Drug Synthesis

• Anticoagulant Intermediates: An important intermediate in the synthesis of the anticoagulant, apixaban, is 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7- tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, as reported by Wang, Suo, Zhang, Hou, and Li (2017) (Wang et al., 2017).